Cas no 1805619-95-7 (5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol
• CAS No: 1805619-95-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4890103
• Update Time: 2025-05-22

5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol

• Inchi： 1S/C8H10F2N2O2/c9-8(10)6-5(3-13)7(14)4(1-11)2-12-6/h2,8,13H,1,3,11H2,(H,12,14)
• InChI Key： FPAWBTJCLZRIHQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C(CN)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -0.7
• Topological Polar Surface Area: 75.4

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol

5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1805619-95-7): A Comprehensive Overview

5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol, identified by the CAS registry number 1805619-95-7, is a complex organic compound with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including an aminomethyl group, a difluoromethyl group, and hydroxymethanol functionalities, making it a versatile platform for further chemical modifications and functionalization.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol involves multi-step organic reactions, often employing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for downstream applications. Recent studies have focused on enhancing the efficiency of these reactions through the use of catalytic systems and green chemistry principles, aligning with global efforts to reduce environmental impact in chemical manufacturing.

The structural complexity of this compound endows it with unique physicochemical properties. The presence of electron-donating and electron-withdrawing groups on the pyridine ring creates a dynamic interplay of electronic effects, influencing its reactivity and stability. For instance, the hydroxymethanol group introduces hydrogen bonding capabilities, which can significantly affect the compound's solubility in polar solvents. This property is particularly advantageous in drug delivery systems, where solubility is a critical factor for bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol. These studies have provided insights into its electronic structure, molecular interactions, and potential binding affinities with biological targets. For example, docking simulations have revealed promising interactions with certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. Recent research has demonstrated its utility as a ligand in constructing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation.

The environmental impact of 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol has also been a topic of interest. Studies have investigated its biodegradation pathways under various environmental conditions, providing valuable data for risk assessment and sustainable chemical management practices. These findings underscore the importance of understanding the ecological footprint of synthetic compounds as we strive for more sustainable chemical industries.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-3-methanol (CAS No. 1805619-95-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future innovations in medicine, materials science, and environmental chemistry. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.